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Compound of Interest

Compound Name: Silane, dimethyl(4-methylphenyl)-
CAS No.: 1432-39-9
Cat. No.: B3047710

Get Quote

Executive Summary

Silane, dimethyl(4-methylphenyl)- (CAS: 18143-30-1), also known as dimethyl(p-tolyl)silane,
represents a pivotal reagent in the shift towards sustainable organic synthesis. Unlike
traditional stoichiometric reductants (e.g., LIAIH4, BusSnH) which generate hazardous waste or
toxic byproducts, this organosilane offers a high-atom-economy hydride source that produces
benign siloxanes upon workup.

This guide details the application of dimethyl(4-methylphenyl)silane in Transition Metal-Free
Reductive Silylation, Catalytic Hydrosilylation, and Hiyama Cross-Coupling, emphasizing
protocols that minimize environmental impact (E-factor) while maximizing yield and selectivity.

Chemical Identity & Green Potential[1]
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e Green Chemistry
Property Specification Rel
elevance

) Silane, dimethyl(4-
Chemical Name

methylphenyl)-

CAS Number 18143-30-1

High H-content per mass unit
Formula )

compared to bulky silanes.
Molecular Weight 150.30 g/mol

) o Solvent-free (neat) potential;

Physical State Colorless Liquid )

easy handling.

Low volatility reduces
Boiling Point ~190 °C atmospheric loss/VOC

emissions.

) ) Non-toxic, easily removed via

Byproducts Silanols/Siloxanes

filtration or phase separation.

Core Advantages

o Atom Economy: In hydrosilylation, 100% of the atoms in the silane are incorporated into the
intermediate, reducing waste.

o Toxicity Profile: Replaces toxic organostannanes (tin hydrides) in radical reductions.

 Stability: The p-tolyl group provides electronic stabilization, making the silane robust enough
for benchtop handling while remaining reactive under catalytic conditions.

Application 1: Transition Metal-Free Reductive
Silylation

A sustainable alternative to precious metal-catalyzed silylation.

Traditionally, silylating aryl halides requires palladium or nickel catalysts. Recent advancements
allow for Transition Metal-Free (TMF) protocols using dimethyl(4-methylphenyl)silane, driven by
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potassium tert-butoxide (KOtBu) and radical mechanisms. This method eliminates heavy metal
contamination in pharmaceutical intermediates.

Mechanism & Workflow

The reaction proceeds via a radical-anion mechanism where the silane acts as both the radical
trap and the silyl source.
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SET Activation
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/
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Click to download full resolution via product page

Figure 1: Workflow for the transition metal-free reductive silylation of aryl bromides.

Experimental Protocol: TMF Silylation

Objective: Silylation of 4-bromoanisole to (4-methoxyphenyl)dimethyl(p-tolyl)silane.

Reagents:

Aryl Bromide (1.0 equiv)[1]

Dimethyl(4-methylphenyl)silane (1.5 equiv)

KOtBu (2.0 equiv)

1,10-Phenanthroline (10 mol%)

Solvent: 1,4-Dioxane (anhydrous)[2]

Step-by-Step Procedure:
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Setup: In a glovebox or under argon flow, charge a flame-dried reaction vial with KOtBu (224
mg, 2.0 mmol) and 1,10-phenanthroline (18 mg, 0.1 mmol).

Solvent Addition: Add anhydrous 1,4-dioxane (3.0 mL). Stir to form a suspension.

Substrate Addition: Add 4-bromoanisole (1.0 mmol) and dimethyl(4-methylphenyl)silane (225
mg, 1.5 mmol) via syringe.

Reaction: Seal the vial and heat to 100 °C for 12 hours. The mixture typically turns dark
brown/purple, indicating radical anion formation.

Quench: Cool to room temperature. Dilute with ethyl acetate (10 mL) and quench with water
(5 mL).

Workup: Extract the aqueous layer with ethyl acetate (3 x 10 mL). Dry combined organics
over ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-
inserted">

, filter, and concentrate.[2]

Purification: Purify via silica gel flash chromatography (Hexanes/EtOAc 95:5).

Expected Yield: 65-85% (Substrate dependent).

Application 2: Iron-Catalyzed Green Hydrosilylation

Reduction of Carbonyls without Precious Metals.

Dimethyl(4-methylphenyl)silane serves as an excellent hydride donor for the reduction of

ketones and aldehydes using earth-abundant iron catalysts (e.g., Kndlker's complex or simple

).

This replaces high-pressure hydrogenation or toxic borohydrides.

Comparative Metrics
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SR R Green Hydrosilylation (Fe

Parameter

) + Silane)
Atom Economy Poor (Boron waste) High (Siloxane recyclable)
Solvent MeOH/EtOH (Protics) Toluene/Neat (Aprotic)
Workup Acidic quench (H2 gas risk) Simple Hydrolysis
Selectivity Low (Reduces all carbonyls) High (Chemomimetic control)

Experimental Protocol: Ketone Reduction

Objective: Reduction of Acetophenone to 1-Phenylethanol.

Reagents:

Acetophenone (1.0 mmol)

Dimethyl(4-methylphenyl)silane (1.1 mmol)

Catalyst:

(5 mol%) + Tricyclohexylphosphine (

, 5 mol%)

Solvent: Toluene (0.5 M)
Step-by-Step Procedure:
¢ Activation: In a vial, mix

and
in toluene. Stir for 10 min at RT to generate the active catalytic species.

o Addition: Add acetophenone followed by the slow addition of dimethyl(4-methylphenyl)silane.
Note: Mild exotherm may occur.
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e Reaction: Stir at 60 °C for 4-6 hours. Monitor by TLC (disappearance of ketone).

e Hydrolysis (Critical Step): Add 1M NaOH (2 mL) and stir vigorously for 30 min. This cleaves
the intermediate silyl ether (

) to the alcohol (
) and silanol byproduct.

o Extraction: Extract with diethyl ether. The silanol byproduct can often be precipitated or
separated due to polarity differences.

Application 3: Hiyama Cross-Coupling

Fluoride-Free Activation for Biaryl Synthesis.

The arylsilanes produced in Application 1 can be used as nucleophiles in Pd-catalyzed cross-
coupling. Unlike the Suzuki reaction (boronic acids), silanes are stable and non-toxic. While
traditional Hiyama coupling requires corrosive fluoride sources (TBAF), dimethyl(4-
methylphenyl)silane derivatives can be activated using mild bases (NaOH) due to the electronic
tuning of the p-tolyl group.

Arylsilane Aryl Halide
(Ar-SiMe2Tol) (Ar'-X)
Silanolate Formation Oxidative Addition
Activator: NaOH/H20 Pd Catalyst
(Fluoride-Free) (Pd(OAC)2)
Activation

Transmetalation
[Ar-Pd-ArT]

Reductive Elimination

Biaryl Product
(Ar-Ar")
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Figure 2: Fluoride-free Hiyama coupling pathway utilizing the p-tolyl silane derivative.
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Disclaimer:This application note is for research purposes only. Always consult the Safety Data
Sheet (SDS) for dimethyl(4-methylphenyl)silane before handling. While less toxic than tin
reagents, organosilanes can release hydrogen gas upon contact with strong bases or acids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3047710/docs#application-note-green-chemistry-
applications-of-silane-dimethyl-4-methylphenyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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